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Compound of Interest

Compound Name: 3-(Methylamino)picolinicacid

Cat. No.: B15247941

Get Quote

Executive Summary & Structural Analysis
3-(Methylamino)picolinic acid is a bifunctional pyridine derivative characterized by an

amphoteric nature. Its solubility is not merely a function of polarity but is governed by three

competing mechanistic factors:

Zwitterionic Character: Like picolinic acid, 3-MAP exists in equilibrium between cationic,

zwitterionic, and anionic forms depending on solution pH.

Intramolecular Hydrogen Bonding: The proximity of the secondary amine (C3) and the

carboxylic acid (C2) allows for the formation of a pseudo-six-membered ring via

intramolecular hydrogen bonding. This "internal lock" reduces the availability of polar groups

to interact with the solvent, potentially decreasing water solubility and increasing lipophilicity

compared to isomers where these groups are distant (e.g., 6-methylaminopicolinic acid).

Lattice Energy: The planar, stacked crystal packing (typical of amino-pyridine acids) requires

significant solvent enthalpy to disrupt.

Predicted Solubility Matrix
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Based on calculated LogP (approx 0.8–1.1) and pKa values (Acidic ~1.0, Basic ~5.5).

Solvent Class
Representative
Solvent

Predicted Solubility
Mechanistic
Rationale

Aqueous (Neutral) Water (pH 7) Moderate to High

Solvation of the

zwitterion; limited by

crystal lattice energy.

Aqueous (Acid/Base) 1M HCl / 1M NaOH Very High

Ionization breaks

lattice energy; forms

soluble hydrochloride

or sodium salts.

Polar Protic Methanol, Ethanol High

Strong H-bond

donor/acceptor

capability matches the

solute's polar surface

area.

Polar Aprotic DMSO, DMF Very High

Disrupts dipole-dipole

interactions; excellent

for initial dissolution.

Dipolar Aprotic Acetone, Acetonitrile Low to Moderate

Poor solvation of

zwitterionic species;

often used as anti-

solvents.

Non-Polar Toluene, Hexane Insoluble

High energy cost to

cavitate non-polar

solvent for a polar

solute.

pH-Dependent Solubility & Speciation[1]
The most critical variable for 3-MAP solubility is pH. Unlike simple neutral organics, 3-MAP acts

as a "chameleon."
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Speciation Diagram
The following diagram illustrates the equilibrium states. To maximize solubility for extraction,

shift to Species A or Species C. To crystallize (lowest solubility), target the Isoelectric Point (pI)

where Species B dominates.

pH < 1.0 (Acidic)
pH ~ 3.0 - 5.0 (Isoelectric)

pH > 6.0 (Basic)
Cationic Form

(Protonated Pyridine N) Zwitterionic Form
(Net Charge 0)

-H+ (pKa1 ≈ 1.0)

+H+ Anionic Form
(Deprotonated Carboxylate)

-H+ (pKa2 ≈ 5.5)

+H+

Click to download full resolution via product page

Figure 1: Speciation equilibrium of 3-(Methylamino)picolinic acid. Solubility is lowest at the

Zwitterionic stage (Species B) due to net neutral charge and high lattice energy.

Experimental Protocol: Gravimetric Solubility
Screen
Since literature values may vary by synthesis batch (polymorph differences), you must validate

solubility empirically. This protocol is self-validating via a mass-balance check.

Reagents & Equipment[2][3][4]
Solute: 3-(Methylamino)picolinic acid (Dry, >98% purity).

Solvents: HPLC grade Water, MeOH, EtOH, Acetonitrile, Toluene.

Equipment: Thermomixer, 0.45 µm PTFE syringe filters, Analytical Balance.

Step-by-Step Methodology
Preparation: Weigh approx. 100 mg of 3-MAP into five separate 4 mL glass vials.

Addition: Add 1.0 mL of the respective solvent to each vial.
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Equilibration: Seal and agitate at 25°C for 24 hours.

Visual Check: If solid dissolves completely, add more solid until saturation is observed

(precipitate remains).

Filtration: Filter the supernatant using a pre-warmed syringe filter into a tared vessel.

Quantification (Gravimetric):

Evaporate solvent under vacuum (Rotavap or N2 stream).

Dry residue at 40°C for 4 hours.

Weigh the residue.[1]

Calculation:

Purification Workflow: Recrystallization Strategy
The "Intramolecular H-bond" effect suggests that 3-MAP will have a steeper solubility curve in

alcohols than picolinic acid. We exploit this for purification.[1][2][3]

Recommended Solvent System: Ethanol/Water (90:10)
Why: Water ensures dissolution of the zwitterion at high temps; Ethanol acts as a weak anti-

solvent upon cooling to drive yield.

Workflow Diagram
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Crude 3-(Methylamino)
picolinic acid
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Figure 2: Optimized recrystallization workflow for amino-picolinic acid derivatives.
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Critical Application Notes
Polymorphism Warning: Amino-pyridine acids are prone to polymorphism. If your solubility

results drift significantly (>15%) between batches, analyze the solid via PXRD (Powder X-

Ray Diffraction). Different polymorphs have different lattice energies and solubilities.

Decarboxylation Risk: Do not heat aqueous solutions above 80°C for extended periods.

Picolinic acid derivatives can decarboxylate to form the corresponding methylamino-pyridine,

which will appear as a non-polar impurity.

Metal Chelation: 3-MAP is a potent chelator (N,O-donor). Ensure all solvents and glassware

are free of transition metals (Fe, Cu), or the solution will turn colored (red/blue) due to

complex formation, interfering with crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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